2-cyclohexyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C20H21N3OS/c24-18(13-14-5-2-1-3-6-14)22-16-10-8-15(9-11-16)19-23-17-7-4-12-21-20(17)25-19/h4,7-12,14H,1-3,5-6,13H2,(H,22,24)
• InChI Key: OQNSIINEZYFIQP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

“2-cyclohexyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide” is a compound that belongs to the class of thiazolo[5,4-b]pyridines. Thiazolo[5,4-b]pyridines are known for their broad spectrum of pharmacological activities, including antioxidant, herbicidal, antimicrobial, anti-inflammatory, and antitumor activities.

Synthesis Analysis

The synthesis of thiazolo[5,4-b]pyridines involves modern synthetic techniques starting from thiazole or thiazolidine derivatives followed by pyridine annulation. A suggested route to yield thiazolo[4,5-b]pyridines comprised a one-pot Michael addition and cycloelimination cascade.

Scientific Research Applications

Antioxidant Properties

Thiazolo[4,5-b]pyridines, including our compound of interest, exhibit potent antioxidant activity. .

Antimicrobial Activity

Research has identified novel thiazolo[4,5-b]pyridines with remarkable antimicrobial properties. These compounds can inhibit the growth of bacteria, fungi, and other pathogens. .

Herbicidal Potential

Thiazolo[4,5-b]pyridines have been investigated as herbicides. .

Anti-inflammatory Effects

Inflammation plays a crucial role in various diseases. Some thiazolo[4,5-b]pyridines exhibit anti-inflammatory properties by modulating inflammatory pathways. .

Antitumor Activity

Certain thiazolo[4,5-b]pyridines have demonstrated antitumor effects. These compounds may interfere with cancer cell growth, making them relevant in oncology research. .

Histamine H3 Receptor Modulation

Thiazolo[4,5-b]pyridines have been explored as histamine H3 receptor antagonists. These receptors play a role in neurotransmission and immune responses. .

Mechanism of Action

Target of Action

The primary target of 2-cyclohexyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a significant target in cancer research .

Mode of Action

This compound interacts with its target, PI3K, by inhibiting its enzymatic activity . The inhibition of PI3K leads to a decrease in the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a critical secondary messenger in cells . This results in the modulation of downstream signaling pathways that are crucial for cellular processes such as growth and survival .

Biochemical Pathways

The inhibition of PI3K affects several downstream pathways. One of the most significant is the AKT/mTOR pathway, which is involved in cell cycle progression and growth . By inhibiting PI3K, this compound can disrupt these pathways, potentially leading to the inhibition of cell growth and proliferation .

Result of Action

The result of the action of 2-cyclohexyl-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide is the inhibition of cell growth and proliferation due to its effect on PI3K and downstream pathways . This makes it a potential candidate for the development of anticancer drugs .